molecular formula C14H15BrN4O2S B8617691 5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine

5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine

Cat. No. B8617691
M. Wt: 383.27 g/mol
InChI Key: KKWPDSQVIFVZSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C14H15BrN4O2S and its molecular weight is 383.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine

Molecular Formula

C14H15BrN4O2S

Molecular Weight

383.27 g/mol

IUPAC Name

2-[4-(benzenesulfonyl)piperazin-1-yl]-5-bromopyrimidine

InChI

InChI=1S/C14H15BrN4O2S/c15-12-10-16-14(17-11-12)18-6-8-19(9-7-18)22(20,21)13-4-2-1-3-5-13/h1-5,10-11H,6-9H2

InChI Key

KKWPDSQVIFVZSJ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=NC=C(C=N2)Br)S(=O)(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask was charged with 1-(phenylsulfonyl)piperazine hydrochloride (4.08 g, 15.51 mmol, Example 15, step 1), 5-bromo-2-chloropyrimidine (2.50 g, 12.92 mmol, Sigma-Aldrich, St. Louis, Mo.), and 20 mL of dioxane. To this was added triethylamine (4.50 mL, 32.3 mmol). After stirring at room temperature for 3 h, the mixture was diluted with water (50 mL) and the resulting precipitate was collected by filtration to give 5-bromo-2-(4-(phenylsulfonyl)-1-piperazinyl)pyrimidine (2.50 g) as a white solid.
Quantity
4.08 g
Type
reactant
Reaction Step One
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
4.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Three

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